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Compound of Interest

Compound Name:
4-(5-Bromothiazol-2-

yl)benzaldehyde

Cat. No.: B13338080

Get Quote

This guide provides a comprehensive technical overview of 4-(5-Bromothiazol-2-
yl)benzaldehyde, a key heterocyclic building block in medicinal chemistry and materials

science. It is intended for researchers, scientists, and drug development professionals, offering

in-depth insights into its molecular structure, synthesis, reactivity, and applications.

Introduction: The Significance of a Versatile
Heterocycle
4-(5-Bromothiazol-2-yl)benzaldehyde is a bifunctional organic compound featuring a

brominated thiazole ring linked to a benzaldehyde moiety. The thiazole ring is a prominent

pharmacophore in numerous FDA-approved drugs, valued for its diverse biological activities.[1]

[2] The presence of a bromine atom provides a reactive site for further molecular elaboration

through cross-coupling reactions, while the aldehyde group serves as a versatile handle for

constructing more complex molecular architectures via condensations and other nucleophilic

additions.[3][4] This unique combination of functional groups makes it a highly valuable

intermediate in the synthesis of novel therapeutic agents and functional materials.[5][6]
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Thiazole and its derivatives are known to exhibit a wide range of pharmacological effects,

including anticancer, antibacterial, antifungal, anti-inflammatory, and antiviral properties.[2][7]

The benzothiazole scaffold, a related structure, is also a cornerstone in medicinal chemistry.[2]

[5] The strategic placement of the bromo and aldehyde functionalities on the 2-arylthiazole core

allows for systematic structural modifications to optimize biological activity and other

physicochemical properties.

Molecular Structure and Physicochemical
Properties
The molecular structure of 4-(5-Bromothiazol-2-yl)benzaldehyde dictates its reactivity and

interactions with biological targets. Understanding its electronic and steric characteristics is

crucial for its effective application.

The key structural features are the electron-deficient thiazole ring, further deactivated by the

bromine atom, and the benzaldehyde group. The bromine atom at the 5-position of the thiazole

ring and the aldehyde group on the phenyl ring are the primary sites of chemical reactivity.[8]

The electrophilicity of the aldehyde's carbonyl carbon is influenced by the electronic nature of

the thiazole substituent.[9][10]

Spectroscopic Characterization
A thorough analysis of spectroscopic data is essential for confirming the identity and purity of 4-
(5-Bromothiazol-2-yl)benzaldehyde. While a specific complete dataset for this exact

molecule is not readily available in the provided search results, typical spectral characteristics

can be inferred from related structures.[11][12]

Property Value

Chemical Formula C10H6BrNOS[13]

Molecular Weight 268.13 g/mol

Appearance Off-white to yellow solid

CAS Number 1444258-05-2[13]
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Table 1: Physicochemical Properties of 4-(5-Bromothiazol-2-yl)benzaldehyde.

Molecular Geometry and Electronic Distribution
The molecule consists of a planar thiazole ring connected to a phenyl ring. The rotational

barrier around the single bond connecting the two rings is relatively low, allowing for some

conformational flexibility. The bromine atom and the aldehyde group introduce significant

electronic perturbations. The bromine atom is an electron-withdrawing group, which decreases

the electron density of the thiazole ring.[8] The aldehyde group is also deactivating, pulling

electron density from the phenyl ring.[9]

Caption: 2D representation of 4-(5-Bromothiazol-2-yl)benzaldehyde.

Synthesis and Purification
The synthesis of 2-arylthiazoles can be achieved through various established methods.[14] A

common and effective approach involves the condensation of a thiourea derivative with an α-

haloketone, known as the Hantzsch thiazole synthesis. For 4-(5-Bromothiazol-2-
yl)benzaldehyde, a plausible synthetic route would involve the reaction of 4-

formylthiobenzamide with a 1,2-dihaloethanone followed by bromination, or a direct coupling

approach.

Representative Synthetic Protocol: Suzuki Coupling
A modern and versatile method for synthesizing this compound is the Suzuki cross-coupling

reaction. This approach offers high yields and functional group tolerance.[15]

Reaction Scheme:

2,5-Dibromothiazole + 4-Formylphenylboronic acid → 4-(5-Bromothiazol-2-yl)benzaldehyde

Step-by-Step Protocol:

Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or

Nitrogen), add 2,5-dibromothiazole (1.0 eq), 4-formylphenylboronic acid (1.1 eq), a palladium

catalyst such as Pd(PPh3)4 (0.05 eq), and a base like potassium carbonate (2.0 eq).
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Solvent Addition: Add a degassed solvent mixture, typically toluene/ethanol/water (e.g., in a

4:1:1 ratio). The choice of solvent is critical for dissolving the reactants and facilitating the

catalytic cycle.

Reaction Execution: Heat the reaction mixture to reflux (typically 80-100 °C) and stir

vigorously. The progress of the reaction should be monitored by Thin Layer Chromatography

(TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water

and extract the product with an organic solvent like ethyl acetate. The organic layers are

combined, washed with brine, and dried over anhydrous sodium sulfate.

Purification: The crude product is purified by column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 4-(5-
Bromothiazol-2-yl)benzaldehyde.[16]

Causality Behind Experimental Choices:

Inert Atmosphere: Palladium catalysts are sensitive to oxygen, which can lead to their

deactivation. An inert atmosphere is crucial for maintaining catalytic activity.

Base: The base is essential for the transmetalation step in the Suzuki coupling mechanism.

Degassed Solvents: Removing dissolved oxygen from the solvents prevents the oxidation of

the catalyst and phosphine ligands.

Caption: A typical workflow for the synthesis and purification of 4-(5-Bromothiazol-2-
yl)benzaldehyde.

Reactivity and Synthetic Applications
The dual functionality of 4-(5-Bromothiazol-2-yl)benzaldehyde makes it a versatile

intermediate for a wide array of chemical transformations.

Reactivity of the Aldehyde Group
The aldehyde group is susceptible to nucleophilic attack and can participate in various classical

organic reactions:[17][18]
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Wittig Reaction: To form alkenes.[9]

Reductive Amination: To synthesize secondary and tertiary amines.

Condensation Reactions: Such as Knoevenagel and aldol condensations.[18]

Oxidation: To the corresponding carboxylic acid.

Reduction: To the benzyl alcohol.[9]

The electrophilicity of the carbonyl carbon is modulated by the electron-withdrawing nature of

the bromo-thiazole substituent, generally enhancing its reactivity towards nucleophiles

compared to unsubstituted benzaldehyde.[9]

Reactivity of the C-Br Bond
The bromine atom on the thiazole ring is a key handle for C-C and C-N bond formation through

various transition-metal-catalyzed cross-coupling reactions:[3]

Suzuki Coupling: With boronic acids or esters.[15]

Sonogashira Coupling: With terminal alkynes.

Heck Coupling: With alkenes.

Buchwald-Hartwig Amination: With amines.

These reactions allow for the introduction of a wide range of substituents at the 5-position of

the thiazole ring, enabling the generation of large and diverse chemical libraries for drug

discovery.[3]

Applications in Drug Discovery and Materials
Science
The unique structural features of 4-(5-Bromothiazol-2-yl)benzaldehyde have positioned it as

a valuable building block in several areas of scientific research.

Medicinal Chemistry
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The 2-aminothiazole scaffold, a close relative, is a well-established pharmacophore in

medicinal chemistry.[1][3] Derivatives have shown promise as:

Anticancer Agents: By targeting various protein kinases.[3]

Antibacterial and Antifungal Agents: The thiazole ring is a core component of several

antimicrobial drugs.[1]

Anti-inflammatory and Antiviral Compounds: The versatility of the thiazole scaffold allows for

the development of compounds with a broad spectrum of biological activities.[2]

The ability to functionalize both the aldehyde and the bromo positions allows for the systematic

exploration of the chemical space around the thiazole core to optimize potency, selectivity, and

pharmacokinetic properties.

Materials Science
The benzothiazole moiety is known for its fluorescent properties, making its derivatives,

including 4-(5-Bromothiazol-2-yl)benzaldehyde, attractive for applications in materials

science.[5][6] The aldehyde group provides a convenient point of attachment for creating larger

conjugated systems. Potential applications include:

Fluorescent Sensors: The fluorescence of the benzothiazole core can be modulated by the

binding of analytes to Schiff base derivatives formed from the aldehyde.[6]

Organic Light-Emitting Diodes (OLEDs): As a building block for emissive materials.

Covalent Organic Frameworks (COFs): The aldehyde can react with multi-topic amines to

form porous crystalline materials for catalysis and gas storage.[6]

Conclusion
4-(5-Bromothiazol-2-yl)benzaldehyde is a strategically important synthetic intermediate with

significant potential in both medicinal chemistry and materials science. Its bifunctional nature

allows for a wide range of chemical modifications, providing access to diverse and complex

molecular architectures. A thorough understanding of its synthesis, reactivity, and
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physicochemical properties is paramount for leveraging its full potential in the development of

novel drugs and advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. jchemrev.com [jchemrev.com]

3. pdf.benchchem.com [pdf.benchchem.com]

4. 4-Bromobenzaldehyde: Key Role in Organic Synthesis and Health
Hazards_Chemicalbook [chemicalbook.com]

5. Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry
- PMC [pmc.ncbi.nlm.nih.gov]

6. pdf.benchchem.com [pdf.benchchem.com]

7. researchgate.net [researchgate.net]

8. pdf.benchchem.com [pdf.benchchem.com]

9. pdf.benchchem.com [pdf.benchchem.com]

10. chemistry.stackexchange.com [chemistry.stackexchange.com]

11. rsc.org [rsc.org]

12. 4-Bromobenzaldehyde(1122-91-4) 13C NMR spectrum [chemicalbook.com]

13. a2bchem.com [a2bchem.com]

14. pubs.acs.org [pubs.acs.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://chemistry.stackexchange.com/questions/93782/reactivity-of-benzaldehyde-between-aldehydes
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10754848/
https://www.mdpi.com/1422-8599/2024/2/31
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1122914&Type=IR-SPEC&Index=1
https://www.benchchem.com/product/b13338080?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/26/5/1449
https://www.jchemrev.com/article_193803_9df7ae72e8dd84c7264fde31979fa128.pdf
https://pdf.benchchem.com/113/Application_Notes_and_Protocols_2_Amino_5_bromo_4_t_butylthiazole_in_Medicinal_Chemistry.pdf
https://www.chemicalbook.com/article/4-bromobenzaldehyde-key-role-in-organic-synthesis-and-health-hazards.htm
https://www.chemicalbook.com/article/4-bromobenzaldehyde-key-role-in-organic-synthesis-and-health-hazards.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7181030/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7181030/
https://pdf.benchchem.com/1285/Application_Notes_and_Protocols_4_benzo_d_thiazol_2_yl_benzaldehyde_in_Materials_Science.pdf
https://www.researchgate.net/publication/267511969_A_Comprehensive_Review_in_Current_Developments_of_Benzothiazole-Based_Molecules_in_Medicinal_Chemistry
https://pdf.benchchem.com/134/A_Comparative_Analysis_of_the_Reactivity_of_4_Bromo_2_hydroxybenzaldehyde_and_5_Bromosalicylaldehyde.pdf
https://pdf.benchchem.com/150/A_Comparative_Guide_to_the_Reactivity_of_Substituted_Benzaldehydes.pdf
https://chemistry.stackexchange.com/questions/93719/reactivity-of-benzaldehyde-between-aldehydes
https://www.rsc.org/suppdata/dt/c4/c4dt01765j/c4dt01765j1.pdf
https://www.chemicalbook.com/SpectrumEN_1122-91-4_13CNMR.htm
https://www.a2bchem.com/1444258-05-2.html
https://pubs.acs.org/doi/10.1021/acs.joc.9b01194
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13338080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four
Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]

16. pdf.benchchem.com [pdf.benchchem.com]

17. Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives – Oriental
Journal of Chemistry [orientjchem.org]

18. oiccpress.com [oiccpress.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-(5-Bromothiazol-2-
yl)benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13338080/docs#an-in-depth-technical-guide-to-4-5-
bromothiazol-2-yl-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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